![molecular formula C16H18FN5O3 B2734302 2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-isopropylacetamide CAS No. 941888-12-6](/img/structure/B2734302.png)
2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-isopropylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of the heterocyclic compound class known as imidazo[2,1-c][1,2,4]triazines . These compounds are interesting because they are part of several kinase inhibitors and nucleoside drugs .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The C-2 and C-7 positions of pyrrolo[2,1-f][1,2,4]triazine, a related compound, play an important role in developing ALK selective inhibitors .Scientific Research Applications
Heterocyclic Chemistry and Antimicrobial Activity
Heterocyclic compounds, especially those containing imidazole, triazine, and benzimidazole structures, are notable for their broad-spectrum antimicrobial activity. For instance, Padalkar et al. (2014) synthesized new benzimidazole, benzoxazole, and benzothiazole derivatives demonstrating excellent antimicrobial properties against various bacterial and fungal strains. These findings highlight the potential of heterocyclic compounds in developing new antimicrobial agents (Padalkar et al., 2014).
Antitumor and Antiviral Applications
Triazine derivatives have been explored for their antitumor and antiviral activities. Singla et al. (2016) designed and synthesized triazine-benzimidazoles with 4-fluoroaniline substitutions, showing significant antitumor properties against human tumor cell lines. These compounds also demonstrated potent inhibitory activity against mammalian dihydrofolate reductase, indicating their potential in cancer treatment (Singla et al., 2016).
CO2 Capture and Environmental Applications
In the context of environmental science, Sekizkardes et al. (2014) developed triazine-based benzimidazole-linked polymers for CO2 capture, demonstrating high selectivity and reversible uptake at ambient temperatures. This research underscores the importance of such compounds in addressing climate change and environmental sustainability (Sekizkardes et al., 2014).
Mechanism of Action
If this compound is a kinase inhibitor, like other imidazo[2,1-c][1,2,4]triazine derivatives, it would work by binding to kinases, which are enzymes that add phosphate groups to other proteins . This can disrupt the normal function of these proteins, which may be beneficial in the treatment of diseases like cancer.
Future Directions
Properties
IUPAC Name |
2-[8-(4-fluorophenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN5O3/c1-10(2)18-13(23)9-22-15(25)14(24)21-8-7-20(16(21)19-22)12-5-3-11(17)4-6-12/h3-6,10H,7-9H2,1-2H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRWSRJFPCJXOBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CN1C(=O)C(=O)N2CCN(C2=N1)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.